Cas no 18267-08-8 (Zirconium(IV) ethoxide)

• Product Name: Zirconium(IV) ethoxide
• CAS No: 18267-08-8
• MF: C₈H₂₄O₄Zr
• MW: 275.497762680054
• MDL: MFCD00015654
• CID: 50990
• PubChem ID: 24860613
• Update Time: 2025-06-15

Zirconium(IV) ethoxide Chemical and Physical Properties

Names and Identifiers

• Zirconium(IV) ethoxide
• ZIRCONIUM ETHOXIDE
• Aethanol,Zirkonium-tetraaethylat
• ethanol,zirconium-tetraethylate
• Tetraethoxyzirconium
• Tetraethyl zirconate
• zirconium ethanolate
• Zirconium tetraethoxide
• MFCD00015654
• CS-0110503
• ?ZIRCONIUM(IV) ETHOXIDE
• zirconium(iv)ethoxide
• Zirconium(IV) ethoxide, 97%
• SCHEMBL107897
• 18267-08-8
• ethanol;zirconium
• H12076
• ethanolate,zirconium(4+)

• MDL： MFCD00015654
• Inchi： 1S/4C2H6O.Zr/c4*1-2-3;/h4*3H,2H2,1H3;
• InChI Key： UARGAUQGVANXCB-UHFFFAOYSA-N
• SMILES： [Zr].OCC.OCC.OCC.OCC

Computed Properties

• Exact Mass: 270.04100
• Monoisotopic Mass: 274.072158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 24.1
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Color/Form: Crystalline form
• Melting Point: 200 °C
• Boiling Point: 235 °C/5 mmHg(lit.)
• Flash Point: 235°C/5mm
• Water Partition Coefficient: Reacts with water.
• PSA: 36.92000
• LogP: 1.94880
• Vapor Pressure: No data available
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive

Zirconium(IV) ethoxide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228-H315-H319-H335
• Warning Statement： P210-P261-P264-P280-P304+P340+P312-P370+P378
• Hazardous Material transportation number：UN 3181
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：Moisture Sensitive. Ambient temperatures.
• HazardClass：4.1
• PackingGroup：II
• TSCA：No
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Safety Term：4.1
• Packing Group：II
• Hazard Level：4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic transition metal salts
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Zirconium(IV) ethoxide

Introduction to Zirconium(IV) ethoxide (CAS No. 18267-08-8) and Its Recent Applications in Chemical and Pharmaceutical Research

Zirconium(IV) ethoxide, with the chemical formula Zr(OEt)₄ and CAS number 18267-08-8, is a versatile organometallic compound that has garnered significant attention in the fields of materials science, catalysis, and pharmaceutical research. As a zirconium-based alkoxide, it serves as a crucial precursor in the synthesis of various zirconium-containing materials, including catalysts, coatings, and advanced ceramics. The compound’s unique structural and chemical properties make it an indispensable reagent in modern chemical synthesis, particularly in the development of novel drug delivery systems and functional materials.

The ethoxylation of zirconium(IV) species is a well-studied process that yields highly reactive intermediates capable of participating in a wide range of chemical transformations. In recent years, Zirconium(IV) ethoxide has been extensively explored for its role in the preparation of zirconium dioxide (ZrO₂) nanoparticles, which are widely utilized in biomedical applications due to their biocompatibility and tunable surface properties. These nanoparticles have shown promise in drug delivery systems, where their ability to encapsulate and release therapeutic agents in a controlled manner is highly valued.

One of the most compelling aspects of Zirconium(IV) ethoxide is its ability to form stable complexes with various organic ligands, enabling the design of tailored catalysts for organic transformations. For instance, recent studies have demonstrated its efficacy in promoting cross-coupling reactions, such as Suzuki-Miyaura coupling, which are fundamental to the synthesis of complex organic molecules. These catalytic applications highlight the compound’s significance in pharmaceutical research, where efficient synthetic routes are essential for developing new medications.

In the realm of materials science, Zirconium(IV) ethoxide plays a pivotal role in the fabrication of hybrid organic-inorganic materials. These materials combine the advantages of organic polymers with the robustness of inorganic frameworks, leading to innovations in areas such as sensors, coatings, and electronic devices. The ability to fine-tune the properties of these hybrid materials by adjusting the composition and structure makes Zirconium(IV) ethoxide an invaluable tool for researchers seeking to push the boundaries of material science.

The compound’s reactivity also extends to its use as a precursor for sol-gel processes, where it aids in the formation of highly porous zirconium-based gels. These gels have been investigated for their potential as adsorbents and catalysts due to their high surface area and tunable pore size. In pharmaceutical applications, such gels could be employed for targeted drug delivery or as carriers for therapeutic agents, leveraging their ability to interact selectively with biological targets.

Recent advancements in nanotechnology have further underscored the importance of Zirconium(IV) ethoxide. Researchers have utilized this compound to synthesize zirconium-based nanoparticles with sizes ranging from a few nanometers to sub-micrometer scales. These nanoparticles exhibit unique optical and electrical properties that make them suitable for applications in photodynamic therapy and nanoelectronics. The precision with which Zirconium(IV) ethoxide can be used to control nanoparticle morphology underscores its significance as a building block in nanoscience.

The pharmaceutical industry has also benefited from the use of Zirconium(IV) ethoxide in the development of novel drug formulations. Its ability to form stable complexes with biologically active molecules has led to the creation of prodrugs that release their payloads under specific physiological conditions. This approach has shown promise in improving drug bioavailability and reducing side effects, making it an attractive strategy for next-generation therapeutics.

In conclusion, Zirconium(IV) ethoxide (CAS No. 18267-08-8) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role as a precursor for advanced materials, catalysts, and drug delivery systems underscores its importance in contemporary research. As scientists continue to uncover new ways to harness its potential, the impact of this versatile compound on future technological and medical advancements is likely to grow even more pronounced.